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Introduction

Dicyclohexyl peroxydicarbonate (DCHPC) is an organic peroxide that serves as a free-

radical initiator for the curing of unsaturated polyester (UP) resins. The curing process, a free-

radical copolymerization, transforms the liquid resin into a solid thermoset polymer with a three-

dimensional cross-linked network. This transformation is initiated by the thermal decomposition

of the peroxide, which generates free radicals. These radicals then propagate through the

carbon-carbon double bonds present in both the polyester chains and the reactive diluent,

typically styrene, leading to the formation of a rigid, cross-linked structure.[1][2][3]

DCHPC and its derivatives are primarily employed in "hot curing" applications, where the curing

process is initiated by applying heat.[4] Peroxydicarbonates are known for facilitating rapid

gelation at elevated temperatures. Specifically, more active peroxydicarbonates are utilized for

applications requiring lower initiation, or "kick-off," temperatures in the range of 50-60°C.

It is important to note that while the use of peroxydicarbonates in UP resin curing is

established, specific quantitative data and detailed application protocols for dicyclohexyl
peroxydicarbonate are not extensively available in public literature. Much of the detailed

research and application data focuses on more common initiators such as methyl ethyl ketone

peroxide (MEKP) and benzoyl peroxide (BPO). Therefore, the following protocols and data

tables are provided as a general framework for the evaluation and application of DCHPC in a
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laboratory setting. Researchers are encouraged to use these guidelines as a starting point and

to determine the optimal curing parameters for their specific UP resin formulation through

systematic experimentation.

Data Presentation

The following tables are presented as templates for organizing experimental data when

evaluating the performance of Dicyclohexyl Peroxydicarbonate in a specific unsaturated

polyester resin system.

Table 1: Curing Characteristics of Unsaturated Polyester Resin with Dicyclohexyl
Peroxydicarbonate at Various Concentrations and Temperatures
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DCHPC
Concentration
(phr*)

Curing
Temperature
(°C)

Gel Time
(minutes)

Time to Peak
Exotherm
(minutes)

Peak
Exotherm
Temperature
(°C)

1.0 60
Data to be

determined

Data to be

determined

Data to be

determined

1.5 60
Data to be

determined

Data to be

determined

Data to be

determined

2.0 60
Data to be

determined

Data to be

determined

Data to be

determined

1.0 70
Data to be

determined

Data to be

determined

Data to be

determined

1.5 70
Data to be

determined

Data to be

determined

Data to be

determined

2.0 70
Data to be

determined

Data to be

determined

Data to be

determined

1.0 80
Data to be

determined

Data to be

determined

Data to be

determined

1.5 80
Data to be

determined

Data to be

determined

Data to be

determined

2.0 80
Data to be

determined

Data to be

determined

Data to be

determined

*phr = parts per hundred parts of resin

Table 2: Mechanical Properties of Unsaturated Polyester Resin Cured with Dicyclohexyl
Peroxydicarbonate
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DCHPC
Concent
ration
(phr)

Curing
Cycle

Post-
Curing
Cycle

Tensile
Strengt
h (MPa)

Tensile
Modulu
s (GPa)

Elongati
on at
Break
(%)

Flexural
Strengt
h (MPa)

Flexural
Modulu
s (GPa)

1.0

Specify

Time and

Temp

Specify

Time and

Temp

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

1.5

Specify

Time and

Temp

Specify

Time and

Temp

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

2.0

Specify

Time and

Temp

Specify

Time and

Temp

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

Data to

be

determin

ed

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the curing of

unsaturated polyester resins with Dicyclohexyl Peroxydicarbonate.

1. Determination of Gel Time and Peak Exotherm

This protocol is based on the principles outlined in ASTM D2471, "Standard Test Method for

Gel Time and Peak Exothermic Temperature of Reacting Thermosetting Resins."[5][6][7][8][9]

Materials and Equipment:

Unsaturated polyester resin

Dicyclohexyl peroxydicarbonate (DCHPC) initiator

Disposable beakers (e.g., 100 mL polypropylene)

Stirring rods (wooden or plastic)
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Thermocouple with a digital temperature readout

Water bath or oven for temperature control

Stopwatch

Balance (accurate to 0.01 g)

Procedure:

Pre-condition the unsaturated polyester resin and DCHPC initiator to the desired test

temperature (e.g., 25°C).

Weigh a specified amount of resin (e.g., 50 g) into a disposable beaker.

Weigh the desired amount of DCHPC initiator based on the desired parts per hundred

resin (phr) concentration.

Place the beaker in a temperature-controlled environment (e.g., a water bath set to the

curing temperature).

Insert a thermocouple into the center of the resin mass, ensuring the tip is submerged but

not touching the sides or bottom of the beaker.

Add the DCHPC initiator to the resin and immediately start the stopwatch while vigorously

stirring for 1 minute to ensure homogeneous mixing.

Stop stirring and monitor the temperature of the reacting mass.

The gel time is the time elapsed from the addition of the initiator to the point where the

resin becomes gelatinous and no longer flows. This can be determined by periodically

probing the surface with a clean stirring rod.[7]

Continue to record the temperature until it reaches a maximum and begins to decrease.

The peak exotherm temperature is the maximum temperature reached during the curing

reaction.[7]
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The time to peak exotherm is the time elapsed from the addition of the initiator to the

attainment of the peak exotherm temperature.

Record all data in a format similar to Table 1.

Repeat the experiment for different DCHPC concentrations and curing temperatures.

2. Curing of Resin for Mechanical Property Testing

Materials and Equipment:

Unsaturated polyester resin

Dicyclohexyl peroxydicarbonate (DCHPC) initiator

Flat molds (e.g., glass plates with spacers) treated with a mold release agent

Vacuum chamber and pump (optional, for degassing)

Oven for curing and post-curing

Procedure:

Prepare the unsaturated polyester resin and DCHPC initiator as described in the previous

protocol.

If necessary, degas the resin mixture under vacuum to remove entrapped air bubbles.

Carefully pour the resin mixture into the prepared mold.

Place the mold in an oven set to the desired curing temperature for a specified duration.

The curing schedule (time and temperature) should be determined from the gel time and

exotherm data or through preliminary experiments.

After the initial cure, the solid resin sheet may be subjected to a post-curing cycle at an

elevated temperature (e.g., 80-120°C) for several hours to ensure complete cross-linking

and optimize mechanical properties.[1]
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Allow the cured sheet to cool slowly to room temperature to minimize internal stresses.

Carefully demold the cured unsaturated polyester resin sheet.

3. Mechanical Property Testing

Specimen Preparation:

Cut test specimens from the cured resin sheets according to the dimensions specified in

the relevant ASTM standards.

For tensile testing (ASTM D638), dumbbell-shaped specimens are required.[10][11][12]

[13]

For flexural testing (ASTM D790), rectangular bar-shaped specimens are used.[14][15][16]

[17][18]

Tensile Testing (based on ASTM D638):

Measure the width and thickness of the gauge section of each dumbbell-shaped

specimen.

Mount the specimen in the grips of a universal testing machine.

Apply a tensile load at a constant crosshead speed until the specimen fractures.

Record the load and elongation data throughout the test.

Calculate the tensile strength, tensile modulus, and elongation at break.[19]

Flexural Testing (based on ASTM D790):

Measure the width and thickness of each rectangular bar specimen.

Place the specimen on a three-point bending fixture in a universal testing machine.

Apply a load to the center of the specimen at a constant crosshead speed until the

specimen fractures or reaches a specified strain.
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Record the load and deflection data.

Calculate the flexural strength and flexural modulus.[19]

4. Analysis of Curing Kinetics by Differential Scanning Calorimetry (DSC)

Materials and Equipment:

Unsaturated polyester resin

Dicyclohexyl peroxydicarbonate (DCHPC) initiator

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans

Procedure:

Prepare a small, homogeneous mixture of the unsaturated polyester resin and DCHPC

(typically 5-10 mg).

Accurately weigh the sample into a hermetic aluminum DSC pan and seal it.

Place the sample pan and an empty reference pan into the DSC cell.

Perform a dynamic scan by heating the sample at a constant rate (e.g., 5, 10, 15, and 20

°C/min) over a temperature range that encompasses the entire curing reaction (e.g., 30°C

to 250°C).

The DSC will record the heat flow as a function of temperature. The curing reaction will

appear as an exothermic peak.

The total heat of reaction (ΔH) can be determined by integrating the area under the

exothermic peak. The degree of cure at any given time or temperature can be calculated

by comparing the partial heat of reaction to the total heat of reaction.[20][21]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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